2-(methylamino)-N-[2-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-(methylamino)-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C10H14N2OS/c1-11-7-10(13)12-8-5-3-4-6-9(8)14-2/h3-6,11H,7H2,1-2H3,(H,12,13)
• InChI Key: PUZRWYXFJJLVHK-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)NC1=CC=CC=C1SC
• Molecular Formula: C10H14N2OS
• Molecular Weight: 210.30 g/mol
• CAS No.: 901273-52-7

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, the specific molecular structure analysis for “2-(methylamino)-N-[2-(methylsulfanyl)phenyl]acetamide” is not available in the literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, density, etc. Unfortunately, the specific physical and chemical properties for “this compound” are not available in the literature.

Scientific Research Applications

Conformation and Structure Studies

• Research has focused on the synthesis and structural analysis of similar compounds, like 2-chloro-N-[2-(methylsulfanyl)phenyl]acetamide. These studies involve exploring the conformational aspects through methods like dipole moment measurements and quantum chemical calculations (Ishmaeva et al., 2015).

Synthesis and Reaction Studies

• Alternative products to the compound have been synthesized in a one-pot cyclocondensation of related compounds, highlighting the compound's utility in creating diverse chemical structures (Krauze et al., 2007).
• Studies on the synthesis and reactions of related compounds like 2-acetamido-N-benzyl-2-(methoxyamino)acetamides have been conducted, indicating the compound's relevance in synthesizing anticonvulsant agents (Camerman et al., 2005).

Antimicrobial Activity

• Sulfanilamide derivatives, structurally similar to the compound , have been synthesized and characterized for their antibacterial and antifungal activities, suggesting potential antimicrobial applications (Lahtinen et al., 2014).
• Research has also been conducted on the synthesis of isoxazole-based heterocycles incorporating similar compounds, demonstrating promising in vitro antibacterial and antifungal activities (Darwish et al., 2014).

Pharmacology and Bioactivity

• In the context of pharmacology, studies have been conducted on compounds structurally related to 2-(methylamino)-N-[2-(methylsulfanyl)phenyl]acetamide, examining their anticonvulsant activity and potential as functionalized amino acids (Kohn et al., 1991).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the body to produce its effects. Unfortunately, the specific mechanism of action for “2-(methylamino)-N-[2-(methylsulfanyl)phenyl]acetamide” is not available in the literature.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and harmful effects. Unfortunately, the specific safety and hazards for “2-(methylamino)-N-[2-(methylsulfanyl)phenyl]acetamide” are not available in the literature.